Cas no 1060350-83-5 (N-cyclopropyl-N'-2-(thiophen-3-yl)ethylethanediamide)

• Product Name: N-cyclopropyl-N'-2-(thiophen-3-yl)ethylethanediamide
• CAS No: 1060350-83-5
• MF: C₁₁H₁₄N₂O₂S
• MW: 238.306061267853
• CID: 6614386
• PubChem ID: 25869108
• Update Time: 2025-05-20

N-cyclopropyl-N'-2-(thiophen-3-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-N'-2-(thiophen-3-yl)ethylethanediamide
• F5104-0146
• VU0635913-1
• N-cyclopropyl-N'-[2-(thiophen-3-yl)ethyl]ethanediamide
• AKOS024498559
• N1-cyclopropyl-N2-(2-(thiophen-3-yl)ethyl)oxalamide
• 1060350-83-5

• Inchi： 1S/C11H14N2O2S/c14-10(11(15)13-9-1-2-9)12-5-3-8-4-6-16-7-8/h4,6-7,9H,1-3,5H2,(H,12,14)(H,13,15)
• InChI Key： UIYPJSORAQLAAG-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CCNC(C(NC1CC1)=O)=O

Computed Properties

• Exact Mass: 238.07759887g/mol
• Monoisotopic Mass: 238.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 86.4Ų

Additional information on N-cyclopropyl-N'-2-(thiophen-3-yl)ethylethanediamide

N-Cyclopropyl-N'-2-(Thiophen-3-yl)ethylethanediamide: A Comprehensive Overview

N-Cyclopropyl-N'-2-(thiophen-3-yl)ethylethanediamide (CAS No. 1060350-83-5) is a versatile compound with significant potential in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound, characterized by its unique structural features, has garnered attention for its diverse applications and biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties: N-Cyclopropyl-N'-2-(thiophen-3-yl)ethylethanediamide is a diamide derivative featuring a cyclopropyl group and a thiophene moiety. The cyclopropyl ring imparts rigidity and conformational constraints to the molecule, while the thiophene ring provides aromatic character and potential for π-π interactions. These structural elements contribute to the compound's stability and reactivity in various chemical reactions. The presence of two amide functionalities further enhances its solubility in polar solvents and facilitates its use in synthetic transformations.

Synthesis Methods: The synthesis of N-cyclopropyl-N'-2-(thiophen-3-yl)ethylethanediamide can be achieved through several routes, each offering unique advantages and challenges. One common approach involves the reaction of 2-(thiophen-3-yl)ethylamine with cyclopropanecarbonyl chloride in the presence of a base such as triethylamine. This method typically yields high purity products with good yields. Alternatively, the compound can be synthesized via a condensation reaction between 2-(thiophen-3-yl)ethylamine and cyclopropanecarboxylic acid using coupling reagents like 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC) or N,N'-dicyclohexylcarbodiimide (DCC). Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions or catalysts derived from renewable resources.

Biological Activities: N-Cyclopropyl-N'-2-(thiophen-3-yl)ethylethanediamide has been studied for its potential biological activities, particularly in the context of pharmaceutical applications. Research has shown that this compound exhibits anti-inflammatory properties, making it a promising candidate for the development of new drugs targeting inflammatory diseases. Additionally, preliminary studies have indicated that it may possess antiviral activity against certain viral strains, although further research is needed to confirm these findings. The unique combination of structural elements in N-cyclopropyl-N'-2-(thiophen-3-yl)ethylethanediamide also suggests potential applications in the modulation of ion channels and receptors, which could be beneficial for treating neurological disorders.

Recent Research Developments: Recent studies have explored the use of N-cyclopropyl-N'-2-(thiophen-3-yl)ethylethanediamide in drug delivery systems. Researchers have developed nanoparticles encapsulating this compound to enhance its bioavailability and target specific tissues or cells. This approach has shown promise in improving therapeutic outcomes while reducing side effects. Another area of interest is the use of N-< strong>cyclopropyl strong > -N' -2 - ( < strong > thiophen -3 - yl strong > ) ethylethanediamide strong > as a building block for supramolecular assemblies. Its ability to form stable complexes with metal ions or other organic molecules makes it a valuable component in the design of functional materials with applications in catalysis, sensing, and energy storage.

Safety Considerations: While N-< strong > cyclopropyl strong > -N' -2 - ( < strong > thiophen -3 - yl strong > ) ethylethanediamide strong > is generally considered safe for laboratory use when proper handling protocols are followed, it is important to adhere to standard safety guidelines to prevent exposure to skin or inhalation. Personal protective equipment such as gloves and goggles should be worn during handling, and work should be conducted in a well-ventilated area or fume hood.

< strong > Conclusion: strong > N - < strong > cyclopropyl strong > -N' -2 - ( < strong > thiophen -3 - yl strong > ) ethylethanediamide strong > (CAS No. 1060350-83-5) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and synthetic methodologies, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.